![molecular formula C21H17FN2O5S2 B2972401 2-((4aR,5R,5aR,8aR,9S)-10-(4-fluorophenyl)-2,6,8-trioxo-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)acetic acid CAS No. 1177765-09-1](/img/structure/B2972401.png)
2-((4aR,5R,5aR,8aR,9S)-10-(4-fluorophenyl)-2,6,8-trioxo-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)acetic acid
Overview
Description
LSM-19437 is a member of isoindoles.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Compounds with similar structural features have been synthesized and evaluated for their antimicrobial properties. For example, novel derivatives of thiopyrano[2,3-d]thiazoles have been investigated for their potential as biologically active compounds, showing moderate antitumor activity and promising antiexudative effects in specific cancer cell lines and anti-inflammatory models, respectively (Lozynskyi et al., 2015). Such studies underscore the interest in developing new therapeutic agents based on complex chemical structures.
Antitumor Activities
Research into fluorinated benzothiazoles, for instance, has revealed potent cytotoxicity in vitro against certain human breast cancer cell lines, highlighting the importance of structural modifications to enhance biological activity (Hutchinson et al., 2001). This suggests that compounds with intricate structures, such as the one , could be of significant interest in the development of new cancer therapies.
Fluorescence and Sensing Applications
Some synthesized compounds with thiazolyl and acetic acid functionalities demonstrate special fluorescence properties, making them potential candidates for use as fluorescent chemical sensors. This is illustrated by research on compounds selectively determining Co^2+ ions, indicating a broader research application in chemical sensing and material science (Li Rui-j, 2013).
Structural and Computational Analysis
DFT and docking studies of related thiazole compounds have provided insights into their structural characteristics, stability, and potential biological interactions, which are crucial for designing molecules with specific biological activities (Shahana & Yardily, 2020). Such computational studies are valuable in predicting the behavior of complex compounds in biological systems, guiding further experimental research.
properties
IUPAC Name |
2-[9-(4-fluorophenyl)-6,13,15-trioxo-3,7-dithia-5,14-diazapentacyclo[9.5.1.02,10.04,8.012,16]heptadec-4(8)-en-14-yl]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O5S2/c22-8-3-1-7(2-4-8)12-13-9-5-10(16(13)30-18-17(12)31-21(29)23-18)15-14(9)19(27)24(20(15)28)6-11(25)26/h1-4,9-10,12-16H,5-6H2,(H,23,29)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPYPCAVHRVTFLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3C(C1C4C2C(=O)N(C4=O)CC(=O)O)SC5=C(C3C6=CC=C(C=C6)F)SC(=O)N5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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